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Compound of Interest |

Compound Name: 6-(4-Ethylphenoxy)nicotinic acid
Cat. No.: B13927999
Get Quote

Executive Summary

6-(4-Ethylphenoxy)nicotinic acid is a highly specialized, 6-substituted pyridine-3-carboxylic
acid derivative. In modern drug discovery, the nicotinic acid scaffold serves as a privileged
structure. Strategic substitutions at the 6-position—specifically incorporating lipophilic phenoxy
groups—have demonstrated profound efficacy in targeted enzyme inhibition, notably against
Carbonic Anhydrase Il (CAlll) for hyperlipidemia and cancer therapeutics, as well as a-
glucosidase for metabolic disorders.

This whitepaper synthesizes critical physicochemical data, causality-driven safety protocols,
and self-validating experimental workflows to provide researchers and drug development
professionals with an authoritative guide to handling and synthesizing this compound.

Chemical Identity & Physicochemical Properties

To facilitate accurate stoichiometric calculations and analytical tracking, the core properties of
6-(4-Ethylphenoxy)nicotinic acid are summarized below.
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Property Value /| Description

Chemical Name 6-(4-Ethylphenoxy)nicotinic acid

IUPAC Name 6-(4-ethylphenoxy)pyridine-3-carboxylic acid
Molecular Formula C14H13NOs

Molecular Weight 243.26 g/mol

Appearance White to pale yellow crystalline powder

Soluble in DMSO and DMF; slightly soluble in

Solubility . .
Methanol; insoluble in Water

Pyridine ring, C3-carboxylic acid, C6-(4-
Structural Features
ethylphenoxy) ether linkage

Core Safety Data Sheet (SDS) & Handling Protocols

As a Senior Application Scientist, it is critical to look beyond basic hazard codes and
understand the causality of chemical risks to design effective safety systems.

| Identification ( lassification)

Hazard Statement

Hazard Class Category Signal Word
(Code)
o ] Causes serious eye
Eye Damage/Irritation Category 2 Warning o
irritation (H319)
o ] Causes skin irritation
Skin Irritation Category 2 Warning
(H315)
Specific Target Organ ) May cause respiratory
o Category 3 Warning o
Toxicity irritation (H335)

Causality-Driven Handling & Storage

e Respiratory & Dust Explosion Hazards: Nicotinic acid derivatives pose a specific risk
regarding particulate dispersion. The crystalline structure of the powder means that micro-
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particulates can easily become airborne, interacting with mucosal membranes to cause
acute respiratory inflammation [[1]](). Furthermore, while the bulk material is stable, the
generation of fine dust dramatically increases the surface-area-to-volume ratio, leading to a
severe risk of dust explosion if exposed to static discharge 2.

e Protocol Standard: All transfers and weighing must be conducted in a grounded environment
under Local Exhaust Ventilation (LEV) to prevent static accumulation and inhalation [[3]]().

First Aid & Emergency Response

o Eye Contact: Immediately irrigate copiously with clean, fresh water for at least 10 minutes,
holding the eyelids apart to clear trapped particulates 2.

 Inhalation: Remove the person to fresh air. If respiratory irritation persists, administer
oxygen, as the inflammatory response can restrict airway capacity [[1]]().

Pharmacological Significance & Mechanism of
Action

Unsubstituted nicotinic acid is a broad-acting molecule, but 6-substituted analogues exhibit
highly targeted biological activity.

Causality of Binding: Chromatographic and docking studies reveal a dual-interaction
mechanism. The carboxylic acid moiety at position 3 is strictly required to form a coordinate
covalent bond with the catalytic Zn2* ion in the active site of target enzymes like Carbonic
Anhydrase III (CAlIl) 4. Simultaneously, the 4-ethylphenoxy group at position 6 acts as a
lipophilic anchor. It penetrates a specific hydrophobic pocket within the enzyme, displacing
water molecules and entropically driving the binding event, which significantly lowers the
inhibitory constant (Ki) [[4]]()-
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Fig 1. Mechanism of CAlll inhibition by 6-(4-Ethylphenoxy)nicotinic acid.

Experimental Protocols: Synthesis & Validation

The synthesis of 6-(4-Ethylphenoxy)nicotinic acid relies on a carefully sequenced
Nucleophilic Aromatic Substitution (SNAr). To ensure high yield and purity, the protocol below is
designed as a self-validating system.

Step 1: Esterification of the Carboxylic Acid

e Procedure: Dissolve 6-chloronicotinic acid in anhydrous methanol. Slowly add
(trimethylsilyl)diazomethane (TMSCHN?2) at 0°C until gas evolution ceases.

o Causality: A free carboxylic acid group deactivates the pyridine ring and complicates the
introduction of the phenoxy nucleophile due to competing acid-base reactions 5. Masking it
as a methyl ester enhances the electrophilicity of the C6 position.

» Self-Validating Checkpoint: Perform TLC (Hexane:EtOAc 7:3). The reaction is validated
when the highly polar baseline spot (free acid) completely converts to a higher Rf spot
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(methyl ester).

Step 2: Nucleophilic Aromatic Substitution (SNAr)

e Procedure: React the isolated methyl 6-chloronicotinate with 4-ethylphenol in the presence
of K2COs in DMF at 90°C for 12 hours.

o Causality: The electron-withdrawing nature of both the pyridine nitrogen and the ester group
synergistically increases the electrophilicity of the C6 position, facilitating the displacement of
the chloride ion by the phenoxide nucleophile.

o Self-Validating Checkpoint: The displacement of chlorine is validated by the disappearance
of the methyl 6-chloronicotinate spot on TLC and the emergence of a new UV-active spot.

Step 3: Hydrolysis

e Procedure: Treat the intermediate with 2M NaOH in THF/Water (1:1) at room temperature.
Acidify with 1M HCI to pH 3 to precipitate the final product.

o Self-Validating Checkpoint: Post-hydrolysis, analyze the dried product via *H-NMR. The
definitive proof of success is a self-validating spectral signature: a triplet at d 1.2 ppm
(integrating for 3H) and a quartet at d 2.6 ppm (integrating for 2H), confirming the intact ethyl
group on the phenoxy ring.
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Fig 2. Step-by-step synthesis workflow for 6-(4-Ethylphenoxy)nicotinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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